Cas no 2171185-09-2 (2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid)

• Product Name: 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid
• CAS No: 2171185-09-2
• MF: C₂₈H₂₈N₂O₆
• MW: 488.531727790833
• CID: 6172186
• PubChem ID: 165561332
• Update Time: 2025-07-17

2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid
• EN300-1571102
• 2-[(2S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]acetic acid
• 2171185-09-2

• Inchi： 1S/C28H28N2O6/c1-35-18-25(27(33)30(16-26(31)32)15-19-9-3-2-4-10-19)29-28(34)36-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,24-25H,15-18H2,1H3,(H,29,34)(H,31,32)/t25-/m0/s1
• InChI Key： QRZIOHRZFFEFTP-VWLOTQADSA-N
• SMILES： O(C(N[C@@H](COC)C(N(CC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 488.19473662g/mol
• Monoisotopic Mass: 488.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid

Comprehensive Analysis of 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid (CAS No. 2171185-09-2)

The compound 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid (CAS No. 2171185-09-2) is a highly specialized peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a benzyl moiety, makes it a valuable intermediate in the development of novel therapeutic agents. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery and bioconjugation.

In recent years, the demand for Fmoc-protected amino acids like 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid has surged, driven by advancements in peptide synthesis and biotechnology. This compound is particularly significant in the context of solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for medical and research purposes. The Fmoc group ensures high yield and purity, addressing key challenges in peptide manufacturing.

One of the most frequently asked questions about CAS No. 2171185-09-2 is its role in targeted drug delivery. The compound's benzyl and methoxy functional groups enhance its compatibility with various biomolecules, making it a promising candidate for conjugation strategies. Additionally, its stability under physiological conditions has garnered attention in the development of next-generation therapeutics.

The pharmaceutical industry is also exploring the use of 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid in proteomics and enzyme inhibition studies. Its ability to mimic natural amino acid structures allows researchers to investigate protein-protein interactions and signal transduction pathways. This has led to a growing interest in the compound among academic and industrial researchers alike.

From an SEO perspective, terms like "Fmoc-protected amino acid synthesis" and "CAS 2171185-09-2 applications" are highly searched, reflecting the compound's relevance in modern chemical research. Users often seek information on its solubility, storage conditions, and synthetic protocols, highlighting the need for detailed technical data. This aligns with the broader trend of precision medicine and customized therapeutics, where such compounds play a pivotal role.

In conclusion, 2-(2S)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoacetic acid (CAS No. 2171185-09-2) represents a critical tool in contemporary chemistry and biomedical research. Its versatility and compatibility with advanced synthetic techniques ensure its continued importance in the quest for innovative therapeutic solutions. As the field evolves, this compound is poised to remain at the forefront of scientific discovery.